Cas no 1936687-90-9 (methyl 2-(3-methoxycyclobutyl)acetate)

• Product Name: methyl 2-(3-methoxycyclobutyl)acetate
• CAS No: 1936687-90-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5247854
• Update Time: 2025-10-19

methyl 2-(3-methoxycyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, 3-methoxy-, methyl ester
• methyl 2-(3-methoxycyclobutyl)acetate

• Inchi： 1S/C8H14O3/c1-10-7-3-6(4-7)5-8(9)11-2/h6-7H,3-5H2,1-2H3
• InChI Key： HDYDCWJARFCJEX-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)CC(OC)C1

Additional information on methyl 2-(3-methoxycyclobutyl)acetate

Research Brief on Methyl 2-(3-Methoxycyclobutyl)acetate (CAS: 1936687-90-9) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(3-methoxycyclobutyl)acetate (CAS: 1936687-90-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its cyclobutyl core and methoxy functionalization, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and medicinal chemistry applications. Recent studies have focused on its synthetic accessibility, structural versatility, and potential as a building block for bioactive molecules.

The compound's structural features, including the strained cyclobutane ring and strategically positioned methoxy group, have attracted attention for their potential to modulate molecular interactions in biological systems. Computational studies published in 2023 (Journal of Medicinal Chemistry) suggest that the 3-methoxycyclobutyl moiety can serve as a constrained isostere for more flexible alkyl chains, potentially improving target binding specificity while maintaining favorable pharmacokinetic properties.

Recent synthetic methodology developments (Organic Letters, 2024) have demonstrated efficient routes to methyl 2-(3-methoxycyclobutyl)acetate through [2+2] cycloaddition strategies followed by selective functionalization. These advances have enabled the production of gram-scale quantities with high enantiopurity (>99% ee), addressing previous challenges in the compound's accessibility for biological evaluation.

In pharmacological applications, preliminary screening data (ACS Chemical Biology, 2023) indicates that derivatives incorporating the methyl 2-(3-methoxycyclobutyl)acetate scaffold show promising activity against several kinase targets, particularly in the PI3K/AKT/mTOR pathway. The compound's balanced lipophilicity (calculated logP 1.2) and polar surface area (75 Ų) suggest favorable drug-like properties for further optimization.

Structural biology studies have revealed that the cyclobutyl ring's unique geometry allows for distinctive binding interactions with protein targets. X-ray crystallography data (Nature Communications, 2024) of a lead compound containing this moiety bound to HSP90 demonstrates how the methoxy group participates in key hydrogen bonding networks while the cyclobutane ring provides optimal spatial positioning of adjacent pharmacophores.

Current research directions focus on exploring the compound's potential in fragment-based drug discovery and as a component of PROTACs (proteolysis targeting chimeras). Its moderate molecular weight (MW 172.2) and synthetic handle (methyl ester) make it particularly suitable for these applications. Several pharmaceutical companies have included derivatives of methyl 2-(3-methoxycyclobutyl)acetate in their preclinical pipelines for oncology and inflammatory indications.

Future research will likely investigate the compound's metabolic stability and in vivo pharmacokinetic profile more thoroughly, as well as expand structure-activity relationship studies around the cyclobutyl core. The development of novel synthetic methodologies to access stereochemically diverse analogs remains an active area of investigation in organic chemistry circles.